Cas no 18645-88-0 (3-Fluorobenzene-1,2-diamine)

• Product Name: 3-Fluorobenzene-1,2-diamine
• CAS No: 18645-88-0
• MF: C₆H₇FN₂
• MW: 126.131584405899
• MDL: MFCD00061130
• CID: 123106
• PubChem ID: 2782835
• Update Time: 2025-09-19

3-Fluorobenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 3-Fluorobenzene-1,2-diamine
• 1,2-Benzenediamine,3-fluoro-
• 2,3-DIAMINOFLUOROBENZENE
• 2-Amino-3-fluorophenylamine
• 1,2-Benzenediamine,3-fluoro
• 1,2-diamino-3-fluorobenzene
• 2,3,5,6-TETRAFLUORO-4-(TRIFLUOROMETHYL)BENZENESULPHONYL CHLORIDE
• 3-fluoro-1,2-diaminobenzene
• 3-Fluoro-1,2-phenylenediamine
• 3-Fluoro-benzene-1,2-diamine
• 3-fluorobenzenediamine
• 3-Fluorophenylene-1,2-diamine
• fluoro-para-phenylenediamine
• 2-Amino-3-fluoroaniline
• o-Phenylenediamine, 3-fluoro-
• Benzene-1,2-diamine, 3-fluoro-
• 1,2-DiaMino-3-fluorobenzene[2,3-DiaMinofluorobenzene]
• 1,2-BENZENEDIAMINE, 3-FLUORO-
• 3-fluorophenylenediamine
• 3-fluoro-o-phenylene diamine
• OJSCBKGRGMBEEW-UHFFFAOYSA-N
• BC
• EN300-45072
• AMY28467
• MFCD00061130
• A20806
• BCP16011
• PS-9175
• Z451390566
• 2,3-diaminofluorobenzene, AldrichCPR
• MB00506
• W-206350
• BB 0257180
• BL005469
• DTXSID10382329
• AKOS009158596
• 2-amino-3-fluorophenylamine;3-Fluorobenzene-1,2-diamine;3-Fluorobenzene-1,2-diamine
• 18645-88-0
• SCHEMBL601969
• CS-W019866
• SY016067
• FT-0710685
• 3-Fluorobenzene-1,2-diamine97%
• 3-Fluorobenzene-1,2-diamine 97%
• DB-065565

• MDL： MFCD00061130
• Inchi： 1S/C6H7FN2/c7-4-2-1-3-5(8)6(4)9/h1-3H,8-9H2
• InChI Key： OJSCBKGRGMBEEW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1N)N

Computed Properties

• Exact Mass: 126.05900
• Monoisotopic Mass: 126.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 0.7

Experimental Properties

• Density: 1.284±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 40.9°C-42.2°C
• Boiling Point: 242.0±20.0 ºC (760 Torr),
• Flash Point: 105.6±12.5 ºC,
• Refractive Index: 1.625
• Solubility: Slightly soluble (2.3 g/l) (25 º C),
• PSA: 52.04000
• LogP: 2.15250
• Sensitiveness: Light Sensitive/Air Sensitive

3-Fluorobenzene-1,2-diamine Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines